Cas no 63865-89-4 (L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-(trifluoroacetyl)-)

• Product Name: L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-(trifluoroacetyl)-
• CAS No: 63865-89-4
• MF: C₁₂H₁₉F₃N₂O₅
• MW: 328.284874200821
• CID: 4092001
• PubChem ID: 11370865
• Update Time: 2025-04-22

L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-(trifluoroacetyl)- Chemical and Physical Properties

Names and Identifiers

• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-(trifluoroacetyl)-
• Boc-Orn(Tfa)-OH
• N2-[(1,1-Dimethylethoxy)carbonyl]-N5-(2,2,2-trifluoroacetyl)-L-ornithine
• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-(2,2,2-trifluoroacetyl)-
• N-α-(t-Butoxycarbonyl)-N-δ-trifluoroacetyl-L-ornithine
• BocNH-Orn(COCF3)-CO2H
• SCHEMBL22679807
• 63865-89-4
• (S)-2-((tert-Butoxycarbonyl)amino)-5-(2,2,2-trifluoroacetamido)pentanoic acid

• Inchi： 1S/C12H19F3N2O5/c1-11(2,3)22-10(21)17-7(8(18)19)5-4-6-16-9(20)12(13,14)15/h7H,4-6H2,1-3H3,(H,16,20)(H,17,21)(H,18,19)/t7-/m0/s1
• InChI Key： NUMDSAISLJFEKH-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@H](CCCNC(C(F)(F)F)=O)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 328.12460620Da
• Monoisotopic Mass: 328.12460620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives